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Compound of Interest

Compound Name: N-(3-aminopropyl)acetamide

Cat. No.: B130360

This guide provides essential safety and logistical information for the proper disposal of N-(3-
aminopropyl)acetamide, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental compliance.

Key Safety and Hazard Information

N-(3-aminopropyl)acetamide is a chemical that requires careful handling due to its potential
hazards. Safety data sheets indicate that it can cause skin irritation and serious eye irritation.[1]
One source also classifies it as causing severe skin burns and eye damage.[2] It is crucial to
wear appropriate personal protective equipment (PPE) when handling this compound.
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Property Data

CAS Number 4078-13-1[2]
Molecular Formula C5H12N20]2]
Molecular Weight 116.16 g/mol [2]

H314: Causes severe skin burns and eye
GHS Hazard Statements damage[2]H315: Causes skin irritation[1]H319:

Causes serious eye irritation[1]

Signal Word Danger[2]

) ) Acids, Strong oxidizing agents, Acid anhydrides,
Incompatible Materials ] )
Acid chlorides, Chloroformates[3]

Step-by-Step Disposal Procedure

The primary method for the disposal of N-(3-aminopropyl)acetamide is through an approved
waste disposal plant.[4][5] Do not dispose of this chemical into sewer systems or the
environment.[3]

1. Personal Protective Equipment (PPE):
» Before handling, ensure you are wearing the following PPE:
o Protective gloves (e.g., nitrile rubber).
o Protective clothing (e.g., lab coat).
o Eye protection (e.g., safety goggles).
o Face protection (e.g., face shield).[2]
2. Handling and Waste Collection:

e Conduct all handling of N-(3-aminopropyl)acetamide in a well-ventilated area, preferably
within a chemical fume hood.[3][6]
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Avoid generating dust or aerosols.

Collect waste N-(3-aminopropyl)acetamide, including any contaminated materials, in a
designated and clearly labeled waste container.

Ensure the waste container is suitable for chemical waste and is kept tightly closed.[3]

. Contaminated Materials:

Any materials that come into contact with N-(3-aminopropyl)acetamide, such as pipette
tips, gloves, and paper towels, should be considered contaminated.

Dispose of these contaminated materials in the same designated waste container as the
chemical itself.

. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.

For small spills, carefully sweep up the solid material and place it into a suitable container for
disposal.[3]

Avoid creating dust.

Clean the spill area with a suitable solvent, and collect all cleaning materials as hazardous
waste.

Ensure adequate ventilation during cleanup.

. Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated location, away from incompatible
materials.[3]

The storage area should be secure and accessible only to authorized personnel.

. Disposal Request:
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e Once the waste container is ready for disposal, follow your institution's procedures for
hazardous waste pickup.

» This typically involves contacting your institution's Environmental Health and Safety (EHS)
office to arrange for collection by a licensed hazardous waste disposal company.

» Ensure all paperwork is completed accurately, classifying the waste in accordance with local,
regional, and national regulations.[3][7]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-(3-
aminopropyl)acetamide.
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N-(3-aminopropyl)acetamide Disposal Workflow

Start: Handling
N-(3-aminopropyl)acetamide

Wear Appropriate PPE:
- Gloves
- Goggles
- Lab Coat

Follow Spill Cleanup Procedure:
1. Evacuate
2. Contain
3. Collect Waste
4, Decontaminate Area

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for N-(3-aminopropyl)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of N-(3-aminopropyl)acetamide: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130360#n-3-aminopropyl-acetamide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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